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Compound of Interest

Compound Name: 2-Chloropropionyl chloride-d4

Cat. No.: B12394374 Get Quote

Essential Safety and Handling Guide for 2-
Chloropropionyl chloride-d4
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling reactive chemicals like 2-Chloropropionyl chloride-
d4. This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans to minimize risks and ensure compliance with safety standards.

Chemical Identifier:

Name: 2-Chloropropionyl chloride-d4

Synonyms: (±)-2-Chloropropionyl-2,3,3,3-d4 Chloride

CAS Number: 1219794-98-5[1]

Primary Hazards: 2-Chloropropionyl chloride-d4 is a flammable liquid and vapor that causes

severe skin burns and eye damage.[1][2][3] It may also cause respiratory tract irritation and is

harmful if swallowed or inhaled.[1][2] The chemical reacts violently with water and is corrosive.

[3][4]
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A systematic approach to safety is critical for handling 2-Chloropropionyl chloride-d4. The

following table summarizes the required PPE.

PPE Category Specification Rationale

Eye & Face Protection

Chemical safety goggles or a

full-face shield (minimum 8-

inch). Must comply with OSHA

29 CFR 1910.133 or European

Standard EN166.[4][5]

To protect against splashes

and corrosive vapors that can

cause severe eye damage.[1]

[2][6]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Nitrile

rubber, or Neoprene).[5][7][8]

Gloves must be inspected for

integrity before use.

To prevent skin contact which

can result in severe burns.[1]

[2][9]

Body Protection

A chemical-resistant lab coat

or a complete chemical-

protective suit. A PVC apron is

also recommended.[5][10]

To protect the body from

accidental splashes and

contact.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

cartridge for acid gases and

organic vapors.[5][10]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

[1][2][8] Required when

ventilation is inadequate or

exposure limits may be

exceeded.[10]

Safety Operating and Disposal Plan
A meticulous, step-by-step protocol is essential for the safe handling of 2-Chloropropionyl
chloride-d4, from preparation through to disposal.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, exclusively within a certified chemical fume hood.[3][5]
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Ensure that a calibrated eyewash station and a safety shower are readily accessible and in

close proximity to the workstation.[2][4][5]

Remove all potential ignition sources, as the material is flammable.[1][2][4] Use spark-proof

tools and explosion-proof equipment.[2][3][4]

Keep containers tightly closed when not in use and store them in a cool, dry, and well-

ventilated area away from incompatible materials.[2][4][5]

Incompatible materials include water, strong bases, alcohols, amines, and oxidizing agents.

[2][3][5]

2. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.

Ground and bond containers when transferring material to prevent static discharge.[2][3][11]

Avoid direct contact with skin, eyes, and clothing.[1][5] Do not inhale vapors or mists.[1][2][5]

When not in use, keep containers securely sealed under an inert atmosphere if possible.[4]

After handling, wash hands and other exposed areas thoroughly with mild soap and water.[2]

[10]

3. Spill Response:

In the event of a spill, evacuate the area immediately.[5]

For minor spills, absorb with an inert, non-combustible material such as sand, earth, or

vermiculite.[1][2]

Collect the absorbed material into a suitable, labeled, and closed container for disposal.[1][2]

Do not allow the spilled chemical to enter drains or waterways.[1][10]

4. Disposal Plan:
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Dispose of waste material as hazardous waste in accordance with all applicable federal,

state, and local regulations.[2]

Contaminated materials, including empty containers which may retain product residue, must

be treated as hazardous.[2]

Do not dispose of the chemical down the drain.[1][10]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Get medical aid immediately. Immediately flush

skin with plenty of water for at least 15 minutes

while removing contaminated clothing and

shoes.[1][2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.[1][2]

Inhalation may be fatal as a result of spasm,

inflammation, and edema of the larynx and

bronchi, chemical pneumonitis, and pulmonary

edema.[2]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person.[1][2] Seek immediate

medical attention.[1][2]
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Workflow for Safe Handling of 2-Chloropropionyl chloride-d4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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